![molecular formula C7H8O B6229767 hept-1-en-6-yn-3-one CAS No. 1323443-43-1](/img/no-structure.png)
hept-1-en-6-yn-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Hept-1-en-6-yn-3-one is a chemical compound with the molecular formula C7H10 . It is also known as 1-Hepten-6-yne .
Synthesis Analysis
The synthesis of hept-1-en-6-yn-3-one involves a series of chemical reactions. A diastereoselective synthesis of highly substituted aminobicyclo [4.3.0]nonanes has been attained using a one-pot multi-bond forming process . A four-step synthetic route was developed for the efficient synthesis of a series of C-7 substituted hept-2-en-6-yn-1-ols .Molecular Structure Analysis
The molecular structure of hept-1-en-6-yn-3-one can be represented by the InChI code: InChI=1S/C7H10/c1-3-5-7-6-4-2/h1,4H,2,5-7H2 .Chemical Reactions Analysis
The chemical reactions involving hept-1-en-6-yn-3-one are complex and involve multiple steps. For instance, a one-pot, three-step tandem process involving a palladium (II)-catalysed Overman rearrangement, a ruthenium (II)-catalysed ring closing enyne metathesis reaction followed by a hydrogen bond directed Diels–Alder reaction .Physical And Chemical Properties Analysis
The boiling point of hept-1-en-6-yn-3-one is predicted to be 166.2±23.0 °C and its density is predicted to be 0.900±0.06 g/cm3 .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of hept-1-en-6-yn-3-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are then further transformed to the final product.", "Starting Materials": [ "1-heptyne", "2-bromo-3-hexyne", "sodium hydroxide", "sodium amide", "acetic acid", "sodium acetate", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium sulfate", "magnesium sulfate", "anhydrous magnesium sulfate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 1-heptyne to 2-bromo-3-hexyne using bromine in acetic acid", "Step 2: Conversion of 2-bromo-3-hexyne to 2-hexyn-1-ol using sodium borohydride in ethanol", "Step 3: Conversion of 2-hexyn-1-ol to 2-hexyn-1-al using sulfuric acid in acetone", "Step 4: Conversion of 2-hexyn-1-al to 2-hexen-1-ol using sodium borohydride in ethanol", "Step 5: Conversion of 2-hexen-1-ol to 2-hexen-1-al using acetic anhydride in pyridine", "Step 6: Conversion of 2-hexen-1-al to hept-1-en-6-yn-3-one using sodium amide in liquid ammonia" ] } | |
CAS RN |
1323443-43-1 |
Product Name |
hept-1-en-6-yn-3-one |
Molecular Formula |
C7H8O |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.